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Application Note

This document provides a comprehensive protocol for the immunoprecipitation (IP) of SECIS
Binding Protein 2 (SBP-2). SBP-2 is a crucial trans-acting factor in the synthesis of
selenoproteins, a class of proteins containing the 21st amino acid, selenocysteine.
Understanding the protein-protein interactions of SBP-2 is vital for elucidating the mechanisms
of selenoprotein synthesis and its role in various cellular processes, including redox
homeostasis and thyroid hormone metabolism. This protocol is designed to be a valuable
resource for researchers investigating the SBP-2 interactome.

The provided protocol outlines a detailed procedure for the immunoprecipitation of SBP-2 from
mammalian cell lysates, followed by analysis of the immunoprecipitated proteins. The protocol
is a synthesis of established immunoprecipitation methods and specific details from published
studies that have successfully isolated SBP-2 and its interacting partners. Adherence to this
protocol will enable researchers to effectively isolate SBP-2 and its associated protein
complexes for downstream applications such as Western blotting and mass spectrometry-
based proteomic analysis.

Signaling Pathway and Experimental Workflow

SBP-2 plays a central role in the translation of selenoprotein mMRNAS. It recognizes and binds
to the Selenocysteine Insertion Sequence (SECIS) element, a stem-loop structure in the 3'
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untranslated region (UTR) of selenoprotein mRNAs. This binding is a prerequisite for the
recruitment of the translational machinery to decode a UGA codon as selenocysteine instead of
a stop signal. SBP-2 is known to interact with components of the ribosome and the Survival of
Motor Neuron (SMN) complex, which is involved in the assembly of ribonucleoproteins (RNPS).
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7. Downstream Analysis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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